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Compound of Interest

Compound Name: Chlorantraniliprole

Cat. No.: B1668704

This guide provides a detailed comparison of the environmental profiles of two widely used
insecticides: chlorantraniliprole, an anthranilic diamide, and imidacloprid, a neonicotinoid. The
following sections present quantitative data on their ecotoxicity and environmental fate, outline
common experimental methodologies, and visualize key pathways and processes to offer an
objective resource for researchers and environmental scientists.

Comparative Ecotoxicity and Environmental Fate

The following tables summarize key quantitative data regarding the toxicity of

chlorantraniliprole and imidacloprid to various non-target organisms and their behavior in the
environment.

Table 1: Acute Toxicity to Non-Target Terrestrial Organisms
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Species

Endpoint

Chlorantraniliprole

Imidacloprid

Honey Bee (Apis

mellifera)

Adult Acute Oral LDso
(K g/bee)

> 4[1]

0.013 (13 ng/bee)[2]

Honey Bee (Apis

mellifera)

Adult Acute Contact
LDso (1 g/bee)

> 100 (formulation)[1]

0.060 (60 ng/bee)[2]

Honey Bee (Apis

Larval Oral LDso (i

Sublethal effects on

) 0.119[1] development at 30
mellifera) g/larva/day ) )
ppb in pollen
Bumble Bee (Bombus ) o Less toxic than Reduced queen
Chronic Toxicity

impatiens)

clothianidin

survival and foraging

Ground-Nesting Bee

(Peponapis pruinosa)

Reproductive Effects

No significant effect

from one formulation

85% fewer nests, 89%

fewer offspring

Monarch Butterfly

(Danaus plexippus)

Larval LCso

Highly toxic, 5-20x
more toxic than

imidacloprid

Less toxic than

chlorantraniliprole

Earthworm (Eisenia
fetida/andrei)

Acute LCso (mg/kg

soil)

> 1000

3.05-10.6

Earthworm (Eisenia

Sublethal Effects

Weight loss and

reduced reproduction

Avoidance behavior

and histopathological

fetida/andrei) damage at 0.1-0.8

at 5.0-10.0 mg/kg
mg/kg
) ] o 9% eggshell thinning

Bobwhite Quail Chronic Dietary N/A
at 20.7 mg/kg/day

Rat (Mammal Acute Oral LDso
> 5000 450

surrogate)

(mg/kg)

Table 2: Acute Toxicity to Non-Target Aquatic Organisms
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Chlorantraniliprole

Species Endpoint Imidacloprid (pg/L)
(ngiL)
Rainbow Trout
(Oncorhynchus 96-hr LCso > 13,800 > 100,000
myKkiss)
Fathead Minnow
(Pimephales 96-hr LCso > 12,600 229,000
promelas)
Daphnia magna 37 - 115 (0.037 -
48-hr ECso 35.8
(Water Flea) 0.115 ppm)
Mysid Shrimp
) ) ) 96-hr LCso 7.8 39
(Americamysis bahia)
Crayfish
- 96-hr LCso 951 N/A
(Procambarus clarkii)
Midge (Chironomus )
o Chronic NOAEC N/A 1.0
riparius)
Table 3: Environmental Fate and Properties

Parameter Chlorantraniliprole Imidacloprid
Soil Aerobic Half-Life (days) 228 - 924 40 - 200+
Water Photolysis Half-Life 32.8 days (aqueous) 1 -4 hours
Soil-Water Partition Coefficient

153 -526 L/g 229 - 307
(Koc)
Water Solubility (mg/L) 1.023 500 - 600

Bioaccumulation Potential

Unlikely (Log Kow = 2.90)

Low

Leaching/Runoff Potential

Mobile; potential to leach and

runoff

High potential to leach and

runoff
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Experimental Protocols

The data presented above are derived from standardized ecotoxicological studies. Below are
outlines of typical methodologies used to assess the environmental impact of insecticides.

Protocol 1: Avian Acute Oral Toxicity Test (OECD Guideline 223)
» Objective: To determine the acute oral toxicity (LDso) of a substance to birds.
» Test Species: Bobwhite quail (Colinus virginianus) or Mallard duck (Anas platyrhynchos).
o Methodology:
o Acclimation: Birds are acclimated to laboratory conditions for at least 7 days.

o Dosing: A single dose of the test substance (e.g., chlorantraniliprole) is administered
orally via gavage to fasted birds. A control group receives the vehicle only. Multiple dose
levels are used to determine a dose-response curve.

o Observation: Birds are observed for mortality and signs of toxicity at 1, 3, and 6 hours
post-dosing, and then daily for 14 days. Body weight is recorded at the start and end of
the study.

o Endpoint: The LDso (the dose estimated to be lethal to 50% of the test population) is
calculated using statistical methods.

Protocol 2: Aquatic Invertebrate Acute Immobilisation Test (OECD Guideline 202)

» Objective: To determine the acute toxicity (ECso) of a substance to aquatic invertebrates.
o Test Species:Daphnia magna.

o Methodology:

o Test Setup: Young daphnids (<24 hours old) are exposed to a range of concentrations of
the test substance (e.g., imidacloprid) in a defined aqueous medium. A control group is
maintained in the medium without the test substance.
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o Exposure: Exposure occurs for 48 hours under controlled conditions (temperature, light).

o Observation: The number of immobile daphnids (those unable to swim within 15 seconds
after gentle agitation) is recorded at 24 and 48 hours.

o Endpoint: The ECso (the concentration estimated to cause immobilisation in 50% of the
test population) is calculated for the 48-hour exposure period.

Protocol 3: Earthworm Acute Toxicity Test (OECD Guideline 207)

o Objective: To determine the acute toxicity (LCso) of a substance to earthworms in artificial
soil.

o Test Species:Eisenia fetida.
o Methodology:

o Soil Preparation: An artificial soil mixture (sand, kaolin clay, peat) is prepared. The test
substance is thoroughly mixed into the soil at various concentrations. A control soil
contains no test substance.

o Exposure: Adult earthworms with a developed clitellum are introduced into test containers
with the prepared soil.

o Incubation: The containers are maintained under controlled temperature and light
conditions for 14 days.

o Assessment: At 7 and 14 days, the solil is searched, and the number of surviving and dead
worms is recorded. Behavioral changes are also noted.

o Endpoint: The LCso (the concentration estimated to be lethal to 50% of the earthworms) is
calculated for the 14-day period.

Visualizations: Pathways and Processes

Mode of Action Comparison
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The fundamental difference in the mode of action between chlorantraniliprole and
imidacloprid dictates their selectivity and toxicological profiles.
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Imidacloprid (Neonicotinoid)

1
Acetylcholine (ACh) :
(Neurotransmitter) :

e EE P L | Nicotinic Acetylcholine > Continuous Nerve Paralysis,
P-| Receptor (NAChR) in Neuron Stimulation Death

Binds Irreversibly

Imidacloprid

Chlorantraniliprole (Diamide)

Chlorantraniliprole Activates > Ryanodine Receptor (RyR) L Uncontrolled Ca?* Release Muscle Contraction,
in Muscle Cell from Sarcoplasmic Reticulum Paralysis, Death
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Phase 1: Preparation

Test Organism Preparation of Test Substance Preparation of Controls
Acclimation (Stock Solutions, Soil Mixing) (Vehicle/Negative Control)

Phase 2: Exposure

Dosing & Exposure

(Range of Concentrations)

Specified Duration
e.g., 48h, 14d, 21d)

Phase 3: Observation & Data Collection

Record Endpoints
(Mortality, Immobilization,
Reproduction, Sublethal Effects)

Phase 4: Analysis & Reporting

Statistical Analysis
(LCso / ECso / NOEC Calculation)

Final Report & Risk Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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